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Compound of Interest

Compound Name: Allyltriethylsilane

Cat. No.: B186969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions

for allyltriethylsilane. Due to the limited availability of specific stability data for

allyltriethylsilane, this guide leverages data from the closely related and well-documented

compound, allyltrimethylsilane, to infer best practices. The structural similarities, primarily the

presence of the reactive allyl group and the silicon-carbon bond, suggest analogous stability

profiles and handling requirements.

Chemical and Physical Properties
A foundational understanding of the chemical and physical properties of allyltriethylsilane is

crucial for its safe handling and storage. The following table summarizes key properties, with

data for allyltrimethylsilane provided for comparison and as a basis for estimation.
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Property Allyltriethylsilane
Allyltrimethylsilane
(for comparison)

Source

CAS Number 1112-66-9 762-72-1 [1]

Molecular Formula C9H20Si C6H14Si [2]

Molecular Weight 156.34 g/mol 114.26 g/mol [2]

Appearance
Colorless liquid

(presumed)
Clear, colorless liquid [3]

Boiling Point Not available 84-88 °C [3]

Density Not available 0.719 g/mL at 25 °C [3]

Flash Point Not available 45 °F (7.2 °C) [4]

Water Solubility Insoluble (presumed)
Insoluble, reacts with

aqueous acid
[3][4]

Storage Temperature 2-8°C (Refrigerated) 2-8°C (Refrigerated) [3]

Stability and Reactivity Profile
Allyltriethylsilane, like other allylsilanes, is a reactive compound. Its stability is influenced by

several factors, including exposure to air, moisture, heat, and incompatible materials.

General Stability
Under recommended storage conditions, allyltriethylsilane is expected to be stable. However,

it is classified as a volatile and highly flammable liquid.[3][5] Vapors can form explosive

mixtures with air.[5]

Incompatible Materials
To ensure stability and prevent hazardous reactions, allyltriethylsilane should be stored away

from the following:

Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.
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Strong Acids: Reacts with aqueous acids.[3][4]

Strong Bases[5]

Hazardous Decomposition Products
Decomposition of allyltriethylsilane, particularly during combustion, can produce hazardous

substances including:

Carbon monoxide (CO)[5]

Carbon dioxide (CO2)[5]

Silicon dioxide[5]

Recommended Storage and Handling Protocols
Proper storage and handling are paramount to maintaining the integrity of allyltriethylsilane
and ensuring laboratory safety.

Storage Conditions
The following table outlines the recommended storage conditions based on information for

allyltrimethylsilane.
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Parameter Recommendation Rationale Source

Temperature 2-8°C (Refrigerated)

To maintain product

quality and minimize

volatilization.

[3]

Atmosphere

Store under an inert

atmosphere (e.g.,

nitrogen, argon).

To prevent reaction

with atmospheric

oxygen and moisture.

[6]

Container
Tightly closed

container.

To prevent

evaporation and

exposure to

contaminants.

[5][7]

Location

Store in a well-

ventilated, dry, and

cool place.

To mitigate risks

associated with

flammability and

reactivity.

[7]

Ignition Sources

Keep away from heat,

sparks, and open

flames.

Due to its highly

flammable nature.
[5]

Handling Procedures
When working with allyltriethylsilane, the following procedures should be followed:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.[7]

In case of insufficient ventilation, wear suitable respiratory equipment.[6]

Inert Atmosphere Techniques: For transfers and reactions, use of techniques such as a

Schlenk line or glovebox is recommended to exclude air and moisture.
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Grounding: To avoid ignition from static electricity, all metal parts of the equipment must be

grounded.[5]

Tools: Use only non-sparking tools.[7]

The logical workflow for the safe handling and storage of allyltriethylsilane is illustrated in the

diagram below.
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Workflow for Safe Handling and Storage of Allyltriethylsilane

Storage

Handling

Store at 2-8°C
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Store under Inert Gas Keep Container Tightly Sealed Well-ventilated, Dry, Cool Area Away from Ignition Sources

Wear Appropriate PPE Use in Fume Hood Use Inert Atmosphere Techniques Ground Equipment Use Non-Sparking Tools

Receive Allyltriethylsilane

Inspect Container Integrity

Transfer to Appropriate Storage

If OK

Quarantine and Contact Supplier

If Damaged
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Workflow for Safe Handling and Storage

Potential Decomposition Pathways
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The primary routes of decomposition for allyltriethylsilane are expected to be through

oxidation and hydrolysis.

Potential Decomposition Pathways of Allyltriethylsilane

Oxidation (Air/Heat) Hydrolysis (Moisture/Acid)

Allyltriethylsilane

Carbon Monoxide

Combustion

Carbon Dioxide

Combustion

Silicon Dioxide

Combustion

Triethylsilanol

Reaction with Water

Propene

Reaction with Water

Click to download full resolution via product page

Potential Decomposition Pathways

Experimental Protocols for Stability Assessment
A specific, validated stability testing protocol for allyltriethylsilane is not readily available in the

public domain. However, a general protocol for assessing the stability of air- and moisture-

sensitive organosilanes can be adapted. The following outlines a proposed experimental

workflow based on established guidelines for stability testing.[8][9]

Objective
To evaluate the stability of allyltriethylsilane under various storage conditions and to identify

potential degradation products.

Materials and Equipment
Allyltriethylsilane (test substance)

Inert gas (Nitrogen or Argon)
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Anhydrous solvents (e.g., hexane, THF)

GC-MS for purity analysis and identification of degradation products

FT-IR for functional group analysis

Controlled environment chambers (for temperature and humidity studies)

Glovebox or Schlenk line

Appropriate glassware, syringes, and septa

Experimental Workflow
The workflow for a comprehensive stability study is depicted below.
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Experimental Workflow for Allyltriethylsilane Stability Testing

Storage Conditions

Start: Fresh Allyltriethylsilane Sample

Initial Analysis (t=0)
GC-MS, FT-IR

Recommended:
2-8°C, Inert Atmosphere

Accelerated:
25°C, Inert Atmosphere

Stress:
40°C, Air Exposure

Stress:
25°C, Humid Atmosphere

Periodic Sampling
(e.g., 1, 3, 6, 12 months)

Analysis of Samples
GC-MS, FT-IR

Data Analysis
- Purity vs. Time

- Identify Degradants

Conclusion on Stability and Shelf-life

Click to download full resolution via product page

Stability Testing Experimental Workflow

Procedure
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Initial Characterization (Time = 0):

Under an inert atmosphere, obtain a sample of freshly opened or purified

allyltriethylsilane.

Perform initial analysis using GC-MS to determine the initial purity and to obtain a

reference chromatogram.

Obtain an initial FT-IR spectrum to serve as a baseline.

Sample Preparation and Storage:

Aliquot the allyltriethylsilane into several small, sealed vials under an inert atmosphere.

Place the vials in different controlled environment chambers corresponding to the desired

storage conditions (e.g., refrigerated, room temperature, elevated temperature, exposure

to air/humidity).

Periodic Testing:

At predetermined time points (e.g., 1, 3, 6, and 12 months), remove one vial from each

storage condition.

Allow the vial to equilibrate to room temperature before opening.

Perform GC-MS and FT-IR analysis on the sample.

Data Analysis:

Compare the GC-MS chromatograms over time to monitor for any decrease in the main

peak area (purity) and the appearance of new peaks (degradation products).

Identify any significant degradation products by their mass spectra.

Compare the FT-IR spectra to look for changes in characteristic peaks, such as the

appearance of O-H (from hydrolysis) or Si-O-Si (from condensation) stretches.

Conclusion:
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Based on the rate of degradation under different conditions, establish a recommended

shelf-life and confirm the optimal storage conditions.

Conclusion
While specific stability data for allyltriethylsilane is not extensively published, a robust

understanding of its stability and safe handling can be derived from the well-documented

properties of the analogous compound, allyltrimethylsilane. Allyltriethylsilane should be

regarded as a flammable, air- and moisture-sensitive liquid that requires refrigerated storage

under an inert atmosphere. Strict adherence to proper handling protocols, including the use of

an inert atmosphere and appropriate personal protective equipment, is essential for

maintaining its quality and ensuring laboratory safety. The provided experimental protocol

offers a framework for researchers to conduct their own stability assessments to generate

specific data for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide on the Stability and Storage
of Allyltriethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186969#allyltriethylsilane-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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